Cas no 115378-21-7 (methyl 2-amino-5-bromo-3-methoxybenzoate)

• Product Name: methyl 2-amino-5-bromo-3-methoxybenzoate
• CAS No: 115378-21-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD20040042
• CID: 1205389
• PubChem ID: 13894022
• Update Time: 2025-04-20

methyl 2-amino-5-bromo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-bromo-3-methoxy-, methyl ester
• methyl 2-amino-5-bromo-3-methoxybenzoate
• 2-Amino-5-bromo-3-methoxy-benzoic acid methyl ester
• A930155
• SCHEMBL1004632
• 115378-21-7
• AKOS022665731
• EN300-3269857
• RVTIPPUCNSLRLU-UHFFFAOYSA-N
• CS-0146003
• F15611
• DTXSID90551935
• MFCD20040042
• SY040275
• DB-130058
• methyl2-amino-5-bromo-3-methoxybenzoate
• AS-80043

• MDL： MFCD20040042
• Inchi： 1S/C9H10BrNO3/c1-13-7-4-5(10)3-6(8(7)11)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key： RVTIPPUCNSLRLU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)N)OC

Computed Properties

• Exact Mass: 258.9844
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives